Cas no 790720-63-7 (4-(3-fluoro-2-hydroxyphenyl)but-3-en-2-one)

4-(3-Fluoro-2-hydroxyphenyl)but-3-en-2-one is a fluorinated aromatic enone compound featuring a hydroxyl group at the ortho position relative to the fluoro substituent. Its unique structure, combining a conjugated enone system with a fluorophenol moiety, makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and fluorinated pharmaceuticals. The presence of both electron-withdrawing (fluoro) and electron-donating (hydroxy) groups enhances its reactivity in selective transformations, such as Michael additions or cyclocondensations. This compound is also of interest in medicinal chemistry due to the potential bioactivity imparted by the fluorine atom and phenolic functionality. Its well-defined structure ensures reproducibility in synthetic applications.
4-(3-fluoro-2-hydroxyphenyl)but-3-en-2-one structure
790720-63-7 structure
Product Name:4-(3-fluoro-2-hydroxyphenyl)but-3-en-2-one
CAS No:790720-63-7
MF:C10H9FO2
MW:180.175666570663
CID:3293049
PubChem ID:16091574
Update Time:2025-11-02

4-(3-fluoro-2-hydroxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-BUTEN-2-ONE, 4-(3-FLUORO-2-HYDROXYPHENYL)-, (3E)-
    • 4-(3-fluoro-2-hydroxyphenyl)but-3-en-2-one
    • EN300-1829033
    • CHEMBL196137
    • 790720-63-7
    • Inchi: 1S/C10H9FO2/c1-7(12)5-6-8-3-2-4-9(11)10(8)13/h2-6,13H,1H3/b6-5+
    • InChI Key: FBEFWOVSMNHNGN-AATRIKPKSA-N
    • SMILES: FC1=CC=CC(/C=C/C(C)=O)=C1O

Computed Properties

  • Exact Mass: 180.05865769Da
  • Monoisotopic Mass: 180.05865769Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.3Ų

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4-(3-fluoro-2-hydroxyphenyl)but-3-en-2-one Related Literature

Additional information on 4-(3-fluoro-2-hydroxyphenyl)but-3-en-2-one

Comprehensive Guide to 4-(3-fluoro-2-hydroxyphenyl)but-3-en-2-one (CAS No. 790720-63-7): Properties, Applications, and Market Insights

4-(3-fluoro-2-hydroxyphenyl)but-3-en-2-one (CAS No. 790720-63-7) is a fluorinated organic compound with a unique molecular structure that combines a hydroxyl group and a fluoro-substituted phenyl ring. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential applications. The presence of both fluoro and hydroxyl functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules and advanced materials.

One of the most searched questions about 4-(3-fluoro-2-hydroxyphenyl)but-3-en-2-one is its role in drug discovery. Researchers are increasingly exploring fluorinated compounds like this one for their enhanced metabolic stability and bioavailability. The fluoro group is known to improve the pharmacokinetic properties of drug candidates, making 790720-63-7 a key building block in the synthesis of potential therapeutics for conditions such as inflammation and neurodegenerative diseases. Additionally, its hydroxyphenyl moiety offers opportunities for further functionalization, enabling the creation of diverse molecular architectures.

In material science, 4-(3-fluoro-2-hydroxyphenyl)but-3-en-2-one is being investigated for its potential in designing novel polymers and coatings. The combination of fluorine and hydroxyl groups can impart unique properties such as hydrophobicity, chemical resistance, and thermal stability. These characteristics are highly sought after in industries ranging from electronics to automotive, where durable and high-performance materials are essential. Recent studies have also highlighted its utility in creating fluorescent probes, which are critical for bioimaging and diagnostic applications.

The synthesis of 4-(3-fluoro-2-hydroxyphenyl)but-3-en-2-one typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. Researchers and manufacturers are continually optimizing these processes to improve yield and purity, addressing common challenges such as byproduct formation and reaction selectivity. The compound’s CAS No. 790720-63-7 is frequently referenced in patent literature, underscoring its commercial and academic significance.

From an environmental and regulatory perspective, 4-(3-fluoro-2-hydroxyphenyl)but-3-en-2-one is subject to standard handling protocols for fluorinated organic compounds. While it is not classified as a hazardous material, proper storage and disposal practices are recommended to ensure safety. The growing demand for sustainable chemistry has also spurred interest in greener synthesis routes for this compound, aligning with global trends toward eco-friendly manufacturing.

Market analysts predict a steady rise in the demand for 790720-63-7, driven by its expanding applications in pharmaceuticals and advanced materials. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of research institutions and industrial clients. Its versatility and potential for innovation make it a standout candidate in the competitive landscape of specialty chemicals.

In summary, 4-(3-fluoro-2-hydroxyphenyl)but-3-en-2-one (CAS No. 790720-63-7) is a multifaceted compound with promising applications across multiple industries. Its unique structural features, combined with the growing interest in fluorinated molecules, position it as a valuable asset in both academic and industrial settings. As research continues to uncover new uses for this compound, its relevance in science and technology is expected to grow exponentially.

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